Cas no 1182973-72-3 (N-(3-methyl-1,2,4-oxadiazol-5-yl)methylaniline)

• Product Name: N-(3-methyl-1,2,4-oxadiazol-5-yl)methylaniline
• CAS No: 1182973-72-3
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• MDL: MFCD12149062
• CID: 5605470
• PubChem ID: 56828244
• Update Time: 2025-10-30

N-(3-methyl-1,2,4-oxadiazol-5-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• EN300-900126
• AKOS009134299
• 1182973-72-3
• N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]aniline
• N-(3-methyl-1,2,4-oxadiazol-5-yl)methylaniline

• MDL： MFCD12149062
• Inchi： 1S/C10H11N3O/c1-8-12-10(14-13-8)7-11-9-5-3-2-4-6-9/h2-6,11H,7H2,1H3
• InChI Key： NQXYKXATJBOGTM-UHFFFAOYSA-N
• SMILES： O1C(CNC2C=CC=CC=2)=NC(C)=N1

Computed Properties

• Exact Mass: 189.090211983g/mol
• Monoisotopic Mass: 189.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 51Ų

Additional information on N-(3-methyl-1,2,4-oxadiazol-5-yl)methylaniline

Professional Introduction to N-(3-methyl-1,2,4-oxadiazol-5-yl)methylaniline (CAS No: 1182973-72-3)

N-(3-methyl-1,2,4-oxadiazol-5-yl)methylaniline (CAS No: 1182973-72-3) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of N-(3-methyl-1,2,4-oxadiazol-5-yl)methylaniline incorporates a 3-methyl-1,2,4-oxadiazole moiety linked to an aniline group, which contributes to its distinctive chemical reactivity and biological activity.

The 3-methyl-1,2,4-oxadiazole ring system is a well-known pharmacophore in medicinal chemistry, known for its ability to modulate various biological pathways. This heterocyclic compound exhibits a balance of electronic and steric properties that make it an attractive scaffold for drug design. The presence of the methyl group at the 3-position of the oxadiazole ring enhances its lipophilicity, which is a crucial factor in drug absorption and distribution. Additionally, the oxadiazole ring can participate in hydrogen bonding interactions, further influencing its binding affinity to biological targets.

In recent years, N-(3-methyl-1,2,4-oxadiazol-5-yl)methylaniline has been extensively studied for its potential role in the development of antiviral and anticancer agents. The compound’s ability to interact with nucleic acid bases and enzymes has been explored in several preclinical studies. For instance, research has demonstrated that derivatives of this compound can inhibit the activity of certain viral proteases, making them promising candidates for antiviral therapies. Furthermore, its interaction with topoisomerases and kinases has been investigated for their potential anticancer properties.

The synthesis of N-(3-methyl-1,2,4-oxadiazol-5-yl)methylaniline involves multi-step organic reactions that require precise control over reaction conditions. The key steps include the formation of the oxadiazole ring through cyclocondensation reactions and subsequent functionalization with the aniline group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These synthetic methodologies ensure that the final product meets the stringent requirements for pharmaceutical applications.

The pharmacological profile of N-(3-methyl-1,2,4-oxadiazol-5-yl)methylaniline has been evaluated through in vitro and in vivo studies. These studies have revealed that the compound exhibits moderate solubility in water and lipids, which is favorable for oral administration. Preliminary toxicity studies have shown that it is well-tolerated at therapeutic doses but may exhibit some side effects at higher concentrations. This information is crucial for determining safe dosing regimens and minimizing potential adverse reactions.

The structural features of N-(3-methyl-1,2,4-oxadiazol-5-yl)methylaniline make it a versatile intermediate for further derivatization. By modifying various functional groups within the molecule, researchers can fine-tune its pharmacological properties to enhance efficacy and reduce side effects. For example, introducing fluorine atoms or other halogen substituents can improve metabolic stability and binding affinity. Such modifications are essential for optimizing drug candidates for clinical use.

In conclusion, N-(3-methyl-1,2,4-oxadiazol-5-yl)methylaniline (CAS No: 1182973-72-3) represents a promising compound in pharmaceutical research. Its unique structural characteristics and potential biological activities make it a valuable candidate for further development into novel therapeutic agents. Continued research into its pharmacological properties and synthetic pathways will contribute significantly to advancements in drug discovery and development.